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Compound of Interest

Compound Name: 2-Oxodecanoic acid

Cat. No.: B1217207 Get Quote

An In-Depth Technical Guide to 2-Oxodecanoic
Acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Oxodecanoic acid, a C10 oxo-fatty acid, is a metabolite found in various biological systems,

including algae and plants.[1] While its precise biological roles are still under investigation, its

structural class, the 2-oxo acids, are known to be involved in a variety of metabolic and

signaling pathways. This technical guide provides a comprehensive overview of the key

chemical and physical properties of 2-Oxodecanoic acid, outlines relevant experimental

protocols for its analysis and the synthesis of related compounds, and discusses its known and

potential biological significance. This document is intended to serve as a valuable resource for

researchers in the fields of biochemistry, natural product chemistry, and drug discovery.

Core Properties of 2-Oxodecanoic Acid
2-Oxodecanoic acid, also known as 2-ketodecanoic acid or α-ketocapric acid, is a saturated

fatty acid with a ketone group at the alpha position. This structural feature is critical to its

chemical reactivity and biological function.
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Property Value Source

CAS Number 333-60-8 [1]

Molecular Formula C₁₀H₁₈O₃ [1]

Molecular Weight 186.25 g/mol [1]

Appearance White to off-white solid N/A

Melting Point 46-48 °C N/A

Boiling Point
272.2 °C at 760 mmHg

(Predicted)
N/A

Solubility

Soluble in organic solvents

such as ethanol, methanol,

and DMSO. Limited solubility

in water.

N/A

Synonyms

2-Ketodecanoic acid, α-

Ketodecanoic acid, 2-Oxo

capric acid

[1]

Experimental Protocols
While specific, detailed experimental protocols for the direct synthesis and analysis of 2-
Oxodecanoic acid are not extensively documented in publicly available literature,

methodologies for analogous compounds can be adapted.

Synthesis of 2-Oxo Acid Analogs
A common strategy for the synthesis of 2-oxo acids involves the oxidation of the corresponding

α-hydroxy acids. For long-chain 2-oxo acids, multi-step synthetic routes starting from readily

available precursors are often employed.

Example: Synthesis of (S)-2-Amino-8-oxodecanoic Acid Derivatives

A convergent approach has been utilized for the synthesis of 2-amino-8-oxodecanoic acids

(Aodas), which are components of histone deacetylase (HDAC) inhibitors.[2][3] This method
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involves the coupling of two key fragments: an aldehyde derived from an amino acid and a β-

ketophosphonate.[2][4]

Key Steps:

Preparation of the Aldehyde Fragment: The synthesis begins with a protected amino acid,

such as L-glutamic acid, which is converted to the corresponding aldehyde in a multi-step

process.[3]

Preparation of the β-Ketophosphonate Fragment: The second fragment is prepared from a

suitable ester, which is reacted with dimethyl methylphosphonate.[2]

Horner-Wadsworth-Emmons Reaction: The aldehyde and β-ketophosphonate fragments are

coupled via a Horner-Wadsworth-Emmons reaction to form an enone.[4]

Reduction and Deprotection: The resulting enone undergoes reduction of the double bond

and subsequent deprotection steps to yield the final 2-amino-8-oxodecanoic acid derivative.

[2]

Quantitative Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a powerful technique for the quantitative analysis of fatty acids and their derivatives.

For 2-Oxodecanoic acid, a derivatization step is typically required to increase its volatility and

improve chromatographic separation.

General Protocol Outline:

Sample Preparation:

Extraction: Extract lipids from the biological matrix (e.g., cell culture, plant tissue) using a

suitable solvent system, such as a modified Bligh-Dyer or Folch extraction.

Saponification (Optional): To analyze total fatty acid content, saponify the lipid extract

using a methanolic KOH solution to release esterified fatty acids.

Derivatization:
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Esterification: Convert the carboxylic acid group to a more volatile ester, commonly a

methyl ester (FAME) or trimethylsilyl (TMS) ester. For α-keto acids, protection of the keto

group may also be necessary.

GC-MS Analysis:

Column: Use a non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

Injection: Inject the derivatized sample in splitless or split mode.

Temperature Program: Start with an initial low temperature, followed by a temperature

ramp to a final high temperature to ensure separation of all components.

Mass Spectrometry: Operate the mass spectrometer in electron ionization (EI) mode. For

quantitative analysis, selected ion monitoring (SIM) of characteristic fragment ions of the

derivatized 2-Oxodecanoic acid can be used to enhance sensitivity and selectivity.

Quantification: Use an internal standard (e.g., a deuterated analog or an odd-chain fatty

acid not present in the sample) for accurate quantification.

Biological Significance and Signaling Pathways
Role as a Metabolite
2-Oxodecanoic acid has been identified as a metabolite in algae and plants.[1] In these

organisms, fatty acid metabolism is a central process for energy storage, membrane structure,

and the production of signaling molecules. The presence of 2-Oxodecanoic acid suggests its

involvement in these fundamental pathways.

Algal Metabolism:

In algae, fatty acid biosynthesis occurs in the plastids, starting from acetyl-CoA.[5][6] The

pathways of fatty acid modification, including oxidation, can lead to the formation of various

oxylipins. While the specific pathway leading to 2-Oxodecanoic acid in algae is not fully

elucidated, it is likely derived from decanoic acid through an oxidation step.

Plant Metabolism:
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Plants utilize fatty acid-derived molecules, known as oxylipins, in a wide range of signaling

processes, particularly in response to stress and for development.[7] The octadecanoid

pathway, which leads to the synthesis of jasmonic acid, is a well-characterized example of

oxylipin signaling.[8][9] Although not a direct component of the canonical octadecanoid

pathway, 2-Oxodecanoic acid may play a role in related fatty acid signaling cascades.

Potential Role in Signaling
The broader class of 2-oxo acids are key intermediates in metabolism, linking carbohydrate,

fat, and amino acid metabolic pathways.[10] They can act as signaling molecules, for example,

by influencing the activity of 2-oxo acid dehydrogenase complexes. These enzyme complexes

are crucial for cellular energy metabolism and their activity can be modulated by the levels of

their 2-oxo acid substrates.

Below is a conceptual workflow illustrating the potential involvement of 2-Oxodecanoic acid in

cellular processes, from its biosynthesis to its potential downstream effects.

Caption: Conceptual workflow of 2-Oxodecanoic acid biosynthesis and potential downstream

effects.

Future Directions
The biological functions of 2-Oxodecanoic acid remain an area of active research. Future

studies should focus on:

Elucidating Biosynthetic and Metabolic Pathways: Identifying the specific enzymes

responsible for the synthesis and degradation of 2-Oxodecanoic acid in different organisms.

Investigating Signaling Roles: Determining if 2-Oxodecanoic acid directly interacts with

cellular receptors or sensors to modulate signaling pathways.

Exploring Pharmacological Potential: Given that related oxo-fatty acids have shown

biological activities, investigating the potential of 2-Oxodecanoic acid and its derivatives as

therapeutic agents is a promising avenue for drug development.

This technical guide provides a foundational understanding of 2-Oxodecanoic acid. As

research progresses, a more detailed picture of its role in biology and its potential applications
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will undoubtedly emerge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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